Tetramethylammonium hydroxide
Tetramethylammonium hydroxide
Tetramethylammonium hydroxide is a quaternary ammonium salt generally used as an anisotropic etchant for silicon due to its high silicon etching rate.
Tetramethylammonium hydroxide is a solid in the hydrated form or a colorless liquid with a strong ammonia-like odor. It is soluble in water. It is corrosive to metals and tissue.
Tetramethylammonium hydroxide is a solid in the hydrated form or a colorless liquid with a strong ammonia-like odor. It is soluble in water. It is corrosive to metals and tissue.
Brand Name:
Vulcanchem
CAS No.:
75-59-2
VCID:
VC21185997
InChI:
InChI=1S/C4H12N.H2O/c1-5(2,3)4;/h1-4H3;1H2/q+1;/p-1
SMILES:
C[N+](C)(C)C.[OH-]
Molecular Formula:
C4H13NO
Molecular Weight:
91.15 g/mol
Tetramethylammonium hydroxide
CAS No.: 75-59-2
Cat. No.: VC21185997
Molecular Formula: C4H13NO
Molecular Weight: 91.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tetramethylammonium hydroxide is a quaternary ammonium salt generally used as an anisotropic etchant for silicon due to its high silicon etching rate. Tetramethylammonium hydroxide is a solid in the hydrated form or a colorless liquid with a strong ammonia-like odor. It is soluble in water. It is corrosive to metals and tissue. |
|---|---|
| CAS No. | 75-59-2 |
| Molecular Formula | C4H13NO |
| Molecular Weight | 91.15 g/mol |
| IUPAC Name | tetramethylazanium;hydroxide |
| Standard InChI | InChI=1S/C4H12N.H2O/c1-5(2,3)4;/h1-4H3;1H2/q+1;/p-1 |
| Standard InChI Key | WGTYBPLFGIVFAS-UHFFFAOYSA-M |
| SMILES | C[N+](C)(C)C.[OH-] |
| Canonical SMILES | C[N+](C)(C)C.[OH-] |
| Colorform | The free base is known only in solution or as a solid pentahydrate, forming colorless, deliquescent needles Liquid |
| Melting Point | 63 °C |
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